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Compound of Interest

Compound Name: Iron(ll)bromidehexahydrate

Cat. No.: B15251901

For researchers, scientists, and professionals in drug development, precise identification of
chemical compounds is paramount. This guide provides a comprehensive overview of the key
chemical identifiers for Iron(ll) bromide hexahydrate, a compound with applications in chemical
synthesis and potentially in pharmaceutical formulations.

Core Chemical Identifiers

Iron(1l) bromide hexahydrate is a hydrated inorganic compound. The accurate tracking and
documentation of this substance in research and development rely on standardized identifiers.
The most critical of these is the CAS (Chemical Abstracts Service) Registry Number.

CAS Number: The definitive CAS number for Iron(Il) bromide hexahydrate is 13463-12-2.[1] It
is important to distinguish this from the anhydrous form, Iron(ll) bromide, which has the CAS
number 7789-46-0, and the tetrahydrate form with CAS number 20049-61-0.[2]

The following table summarizes the key chemical identifiers for Iron(Il) bromide and its
hydrated forms, facilitating easy comparison.
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Identifier Type

Iron(ll) Bromide
Hexahydrate

Iron(ll) Bromide
(Anhydrous)

Notes

CAS Number

13463-12-2

7789-46-0

The hexahydrate is a
distinct chemical entity
from the anhydrous

form.

Molecular Formula

FeBr2:6H20

FeBr2

The hexahydrate
contains six molecules
of water of

crystallization.

PubChem CID

25021682 (for
hydrate)

425646

PubChem provides
distinct identifiers for
the hydrated and
anhydrous forms.[2][3]

EC Number

Not directly available

232-168-8

The European
Community number is
typically assigned to
the anhydrous
substance.[4][5]

UNII

Not directly available

EA3X054RBZ

The Unique Ingredient
Identifier is assigned

to the anhydrous form.

[2]

InChl

INnChI=1S/2BrH.Fe.6H
20/h21H;;61H2/q;;+2;

INChl=1S/2BrH.Fe/h2*
1H;/q;;+2/p-2

The InChl string is a
standardized
structural

representation.

SMILES

0.0.0.0.0.0.[Fe+2].
[Br-]1.[Br-]

[Fe+2].[Br-].[Br-]

A simplified line-
notation for the

chemical structure.
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Experimental Protocols: Synthesis of Iron(ll)
Bromide

The synthesis of Iron(ll) bromide compounds is a fundamental process for obtaining starting
materials for further reactions. Below are generalized methodologies for the synthesis of both
anhydrous and hydrated forms.

Synthesis of Anhydrous Iron(ll) Bromide

A common method for preparing anhydrous Iron(ll) bromide involves the direct reaction of iron
with bromine or hydrogen bromide at elevated temperatures.

Methodology:

+ Place iron powder in a reaction tube furnace.

Pass a stream of dry hydrogen bromide gas over the iron powder.

Heat the furnace to red heat to initiate the reaction.

The resulting product is anhydrous Iron(ll) bromide.

Alternatively, bromine vapor can be used in place of hydrogen bromide gas.

Synthesis of Iron(ll) Bromide Hexahydrate

The hydrated form is typically prepared from an aqueous solution.
Methodology:

o Dissolve iron powder in a concentrated solution of hydrobromic acid in methanol.[2] This
reaction produces the methanol solvate [Fe(MeOH)e]Brz and hydrogen gas.[2]

o Carefully evaporate the solvent under reduced pressure.

o Crystallization from an aqueous solution will yield the pale green hexahydrate at room
temperature.[6]
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Logical Workflow for Chemical Identification

The following diagram illustrates a logical workflow for the identification of a chemical
compound, starting from its common name and branching to its various unique identifiers.

Chemical Identification Workflow

Chemical Name
l (Iron(Il) bromide hexahydrate)
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Y
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Caption: A flowchart illustrating the process of identifying a chemical compound through its
various identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Chemical Identifiers of
Iron(ll) Bromide Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15251901#cas-number-and-chemical-identifiers-for-
iron-ii-bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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